Cas no 142977-64-8 (2,2-Difluoro-3-phenylpropanoic acid)

• Product Name: 2,2-Difluoro-3-phenylpropanoic acid
• CAS No: 142977-64-8
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD00498146
• CID: 2737108
• PubChem ID: 69365338
• Update Time: 2025-05-19

2,2-Difluoro-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-phenylpropanoic acid
• Difluoro-phenyl-acetic acid
• 2,2-Difluoro-3-phenylpropanoic acid

• MDL： MFCD00498146
• Inchi： 1S/C9H8F2O2/c10-9(11,8(12)13)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,12,13)
• InChI Key： WHXXGJROBAJWOW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2,2-Difluoro-3-phenylpropanoic acid

Introduction to 2,2-Difluoro-3-phenylpropanoic acid (CAS No. 142977-64-8)

2,2-Difluoro-3-phenylpropanoic acid (CAS No. 142977-64-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its difluoro substitution on the propanoic acid backbone and a phenyl group, which contribute to its distinct reactivity and stability.

The molecular structure of 2,2-Difluoro-3-phenylpropanoic acid is represented by the formula C₉H₇F₂O₂. The presence of the fluorine atoms imparts notable electronic effects, enhancing the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development, where it can be used as a building block or intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2,2-Difluoro-3-phenylpropanoic acid has shown promise in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for anti-inflammatory drugs and as a component in the synthesis of antiviral compounds. The enhanced stability and solubility characteristics of this compound can improve the bioavailability and efficacy of final drug products.

Beyond pharmaceuticals, 2,2-Difluoro-3-phenylpropanoic acid has found applications in materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced polymers and coatings. These materials can exhibit improved mechanical strength, thermal stability, and resistance to environmental degradation, making them valuable in industries such as automotive, electronics, and construction.

The synthesis of 2,2-Difluoro-3-phenylpropanoic acid typically involves multi-step processes that include fluorination reactions and functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition metal catalysts has significantly improved yield and selectivity in key steps of the synthesis.

In terms of safety and handling, while 2,2-Difluoro-3-phenylpropanoic acid is not classified as a hazardous material under standard regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to minimize exposure risks.

The environmental impact of 2,2-Difluoro-3-phenylpropanoic acid is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential ecological effects. Initial findings suggest that it degrades relatively quickly under natural conditions, reducing its long-term environmental impact.

In conclusion, 2,2-Difluoro-3-phenylpropanoic acid (CAS No. 142977-64-8) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical properties make it an important molecule for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and optimizations will further enhance its value and utility.